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Compound of Interest

Compound Name: 1-Hydroxy-1,3-diazinan-2-one

CAS No.: 63656-07-5

Cat. No.: B12987405

Get Quote

Certified Reference Materials are the gold standard in analytical science. They are produced by accredited bodies under stringent ISO 17034 and ISO

guidelines, ensuring traceability, purity, and a certified value with a stated uncertainty.[1][2] A thorough search of major suppliers like Sigma-Aldrich, L

Agilent reveals a lack of a specific CRM for 1-Hydroxy-1,3-diazinan-2-one (CAS Number 13630-19-8).

This absence necessitates a proactive approach. The responsibility falls upon the analytical laboratory to either procure a custom synthesis or, more c

synthesize and thoroughly qualify an in-house primary standard. This guide focuses on the latter, providing a self-validating system to ensure data int

Strategic Framework for Establishing a Reference Standard
When a CRM is unavailable, a hierarchy of options must be considered. The optimal path depends on available resources, required accuracy, and the

research or drug development process.

Strategy Description Pros Cons

1. In-House Synthesis & Qualification

The laboratory synthesizes the compound

and performs exhaustive characterization

to establish its identity, purity, and

potency.

Full control over material and data;

deepens institutional knowledge; cost-

effective for larger quantities.

Requires significant synthetic a

analytical expertise; time-consu

qualification data must be rigoro

defended.

2. Custom Synthesis

A specialized contract research

organization (CRO) is commissioned to

synthesize and characterize the

compound to specified purity levels.

Access to specialized synthetic expertise;

frees up internal resources; can provide a

certificate of analysis (CoA).

Higher initial cost; less control o

synthetic process; requires care

qualification.

3. Use of a Related Compound

A commercially available, structurally

similar compound (e.g., 1,3-Dimethyl-1,3-

diazinan-2-one) is used as a surrogate

standard.

Immediately available; lower initial effort.

Requires determination of a rela

response factor (RRF); introduc

significant uncertainty; not suita

identity confirmation; scientifica

rigorous.

This guide will focus on Strategy 1, as it represents the most rigorous and scientifically sound approach for establishing a primary in-house standard.

Part 1: Synthesis and Purification of 1-Hydroxy-1,3-diazinan-2-one
While a specific, published synthesis for 1-Hydroxy-1,3-diazinan-2-one is not readily found, a plausible route can be devised based on established o

principles for related heterocyclic structures.[3][4] The proposed workflow involves the cyclization of a suitable precursor.

Proposed Synthetic Workflow
Caption: Proposed workflow for synthesis and purification.
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Experimental Protocol: Synthesis
Disclaimer: This is a theoretical protocol. All synthetic work should be conducted by trained chemists in a suitable fume hood with appropriate persona

equipment.

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, dissolve 1,3-diaminopropa

suitable aprotic solvent (e.g., dichloromethane) containing a non-nucleophilic base (e.g., triethylamine, 2.2 eq).

Cyclization: Cool the mixture to 0 °C in an ice bath. Slowly add a solution of a phosgene equivalent, such as triphosgene (0.4 eq), dissolved in the s

the dropping funnel over 1 hour. Causality: The slow addition at low temperature controls the exothermic reaction and minimizes side-product forma

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chroma

until the starting material is consumed.

Work-up: Quench the reaction by carefully adding water. Separate the organic layer, and extract the aqueous layer twice with the solvent. Combine

extracts, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Concentrate the crude product under reduced pressure. Purify the residue using flash column chromatography on silica gel. Further pu

solid by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) to yield the final product.

Part 2: Structural Elucidation and Purity Assessment
This is the most critical phase. To qualify the synthesized material as a reference standard, its identity must be unequivocally confirmed and its purity 

determined.

Characterization Workflow
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Caption: Workflow for analytical characterization and qualification.
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NMR is the most powerful tool for structural elucidation of organic molecules.[5]

¹H NMR: Will confirm the number of unique proton environments, their integration (ratio), and coupling patterns. For 1-Hydroxy-1,3-diazinan-2-one
expect to see signals for the N-H protons, the O-H proton, and the diastereotopic protons of the CH₂ groups in the six-membered ring.[6] The proto

adjacent to the nitrogen atoms and the hydroxyl-bearing carbon will have characteristic chemical shifts.

¹³C NMR: Will confirm the number of unique carbon environments.[7][8] The carbonyl carbon (C=O) will have a characteristic downfield shift (appro

2D NMR (COSY, HSQC): Can be used to definitively assign proton and carbon signals and confirm the bonding network if the 1D spectra are ambi

Mass Spectrometry (MS)
High-Resolution Mass Spectrometry (HRMS) provides an extremely accurate mass measurement, which is used to confirm the elemental compositio

weight of the compound.[9] For C₄H₈N₂O₂, the expected monoisotopic mass is 116.0586. An HRMS result matching this value to within 5 ppm provide

for the correct molecular formula.

High-Performance Liquid Chromatography (HPLC)
HPLC with a Diode Array Detector (DAD) is the workhorse for purity analysis.[10] The goal is to develop a method that can separate the main compou

residual starting materials, intermediates, or side products.

Column Selection: Start with a versatile reversed-phase column, such as a C18, 150 mm x 4.6 mm, 5 µm.

Mobile Phase:

Mobile Phase A: 0.1% Formic Acid in Water. Causality: The acid helps to protonate the molecule and improve peak shape.

Mobile Phase B: Acetonitrile or Methanol.

Initial Gradient: Run a broad scouting gradient to determine the approximate elution time.

Example: 5% B to 95% B over 20 minutes.[11]

Optimization: Adjust the gradient slope around the elution time of your main peak to maximize resolution between it and any impurities.

Detection: Use a DAD to monitor at multiple wavelengths. Select a wavelength for quantification where the analyte has strong absorbance and imp

likely to be detected (e.g., 210 nm for the amide chromophore). The DAD also allows for peak purity analysis.

Validation: The method should be validated for specificity, linearity, limit of detection (LOD), limit of quantitation (LOQ), and precision according to e

guidelines.[12]

Technique Principle Derivatization Required? Pros Cons

HPLC-UV/DAD
Separation by polarity, detection

by UV absorbance.
No.

Robust, reproducible, widely

available, good for purity and

assay.

Requires a chromopho

sensitive detection.

LC-MS
Separation by polarity, detection

by mass-to-charge ratio.
No.

Highly sensitive and specific,

provides structural information.

More complex instrum

matrix effects can be a

GC-MS
Separation by volatility, detection

by mass-to-charge ratio.
Yes (silylation or acylation).[13]

Excellent separation efficiency

for volatile compounds.

Derivatization adds co

and potential for error;

compound may not be

stable.

qNMR
Quantification against a certified

internal standard.
No.

Primary ratio method, highly

accurate, does not require a

standard of the analyte itself.

Requires specialized e

and expertise; lower se

than LC-MS.
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For routine quality control and quantification, HPLC-UV/DAD is the recommended technique due to its balance of performance, robustness, and acce

Part 3: Final Qualification and Use
Once the structure is confirmed and an HPLC purity of >99.5% is achieved, the material can be qualified as an in-house reference standard.

Assign a Purity Value: The purity is typically assigned based on the % area from the HPLC-DAD analysis, corrected for any non-UV active impuritie

(by Karl Fischer titration), and residual solvents (by headspace GC).

Documentation: A comprehensive Certificate of Analysis should be created, detailing all the experimental data from the characterization (NMR, MS

Storage and Stability: The standard should be stored under controlled conditions (e.g., desiccated, protected from light, at a specified temperature)

term stability. A stability-indicating method should be used to periodically re-test the standard.

By following this rigorous, multi-technique approach, a laboratory can confidently generate a primary reference standard for 1-Hydroxy-1,3-diazinan-
purpose, enabling the validation of analytical methods and ensuring the generation of accurate, reliable, and defensible scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental 

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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